Cas no 921901-46-4 (2-(2H-1,3-benzodioxol-5-yl)-N-(6-ethoxy-1,3-benzothiazol-2-yl)-N-(oxolan-2-yl)methylacetamide)

• Product Name: 2-(2H-1,3-benzodioxol-5-yl)-N-(6-ethoxy-1,3-benzothiazol-2-yl)-N-(oxolan-2-yl)methylacetamide
• CAS No: 921901-46-4
• MF: C₂₃H₂₄N₂O₅S
• MW: 440.512064933777
• CID: 5987589
• PubChem ID: 44038885
• Update Time: 2025-07-25

2-(2H-1,3-benzodioxol-5-yl)-N-(6-ethoxy-1,3-benzothiazol-2-yl)-N-(oxolan-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2H-1,3-benzodioxol-5-yl)-N-(6-ethoxy-1,3-benzothiazol-2-yl)-N-(oxolan-2-yl)methylacetamide
• 2-(1,3-benzodioxol-5-yl)-N-(6-ethoxy-1,3-benzothiazol-2-yl)-N-(oxolan-2-ylmethyl)acetamide
• 2-(benzo[d][1,3]dioxol-5-yl)-N-(6-ethoxybenzo[d]thiazol-2-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide
• SR-01000911926
• F2300-0746
• 2-(2H-1,3-benzodioxol-5-yl)-N-(6-ethoxy-1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]acetamide
• AKOS024638255
• SR-01000911926-1
• 921901-46-4

• Inchi： 1S/C23H24N2O5S/c1-2-27-16-6-7-18-21(12-16)31-23(24-18)25(13-17-4-3-9-28-17)22(26)11-15-5-8-19-20(10-15)30-14-29-19/h5-8,10,12,17H,2-4,9,11,13-14H2,1H3
• InChI Key： LBAAQESQTHKODL-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=CC=C(OCC)C=C2S1)CC1CCCO1)(=O)CC1=CC=C2OCOC2=C1

Computed Properties

• Exact Mass: 440.14059304g/mol
• Monoisotopic Mass: 440.14059304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 98.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-(2H-1,3-benzodioxol-5-yl)-N-(6-ethoxy-1,3-benzothiazol-2-yl)-N-(oxolan-2-yl)methylacetamide

Research Brief on 2-(2H-1,3-benzodioxol-5-yl)-N-(6-ethoxy-1,3-benzothiazol-2-yl)-N-(oxolan-2-yl)methylacetamide (CAS: 921901-46-4)

The compound 2-(2H-1,3-benzodioxol-5-yl)-N-(6-ethoxy-1,3-benzothiazol-2-yl)-N-(oxolan-2-yl)methylacetamide (CAS: 921901-46-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzodioxole and benzothiazole moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of neurological and inflammatory pathways. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a compound of high interest for drug development.

Recent research has highlighted the compound's ability to interact with specific protein targets involved in neuroinflammation and neurodegeneration. In vitro and in vivo studies have demonstrated its efficacy in reducing pro-inflammatory cytokine production and inhibiting key enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). These findings suggest that 921901-46-4 could serve as a potential lead compound for the development of novel anti-inflammatory and neuroprotective agents. Furthermore, its unique chemical structure allows for selective binding to target proteins, minimizing off-target effects and enhancing therapeutic specificity.

Pharmacokinetic studies have revealed favorable absorption and distribution profiles for 921901-46-4, with good oral bioavailability and blood-brain barrier penetration. These properties are particularly advantageous for targeting central nervous system (CNS) disorders. However, challenges remain in optimizing its metabolic stability and minimizing potential drug-drug interactions. Current research efforts are focused on structural modifications to improve these pharmacokinetic parameters while retaining the compound's therapeutic efficacy.

In addition to its anti-inflammatory properties, recent investigations have explored the compound's potential in oncology. Preliminary data indicate that 921901-46-4 may exhibit cytotoxic effects on certain cancer cell lines, possibly through the induction of apoptosis and inhibition of angiogenesis. These findings open new avenues for the development of multi-targeted therapeutic agents, although further mechanistic studies are required to fully understand its anti-cancer potential.

In conclusion, 2-(2H-1,3-benzodioxol-5-yl)-N-(6-ethoxy-1,3-benzothiazol-2-yl)-N-(oxolan-2-yl)methylacetamide (CAS: 921901-46-4) represents a promising candidate for drug development across multiple therapeutic areas. Its unique chemical structure and diverse biological activities make it a valuable subject for ongoing and future research. Continued exploration of its mechanism of action, optimization of its pharmacokinetic properties, and evaluation of its safety profile will be critical in advancing this compound toward clinical applications.